1-(3-(1,2,4-Oxadiazol-3-yl)pyrrolidin-1-yl)-2-(3-fluorophenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(1,2,4-Oxadiazol-3-yl)pyrrolidin-1-yl)-2-(3-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C14H14FN3O2 and its molecular weight is 275.283. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds related to 1,2,4-oxadiazole, such as those synthesized in the study by Salimon, Salih, and Hussien (2011), demonstrated significant antimicrobial activity. Their research found that cyclization of hydrazide acid group into 1,3,4-oxadiazole nucleus resulted in enhanced antimicrobial properties (Salimon, Salih, & Hussien, 2011).
Similarly, Fuloria et al. (2009) synthesized a series of new oxadiazoles, which showed substantial antibacterial and antifungal activity, indicating the potential of these compounds in developing antimicrobial agents (Fuloria et al., 2009).
Cytotoxicity and Anticancer Potential
A study by Adimule et al. (2014) focused on the synthesis and cytotoxic evaluation of 1, 3, 4-oxadiazole derivatives. They found that certain compounds exhibited significant cytotoxicity against various human carcinoma cell lines, suggesting their potential as anticancer agents (Adimule, Medapa, Kumar, & Rao, 2014).
Maftei et al. (2016) reported on the structural characterization and antitumor activity of novel 1,2,4-oxadiazole derivatives, highlighting their potential as anticancer agents due to their efficacy in inhibiting cancer cell proliferation (Maftei et al., 2016).
Antiviral Activity
- The work of Attaby et al. (2006) involved the synthesis of novel 1,2,4-oxadiazole derivatives and evaluated their antiviral activity. This study demonstrated the potential of these compounds against viruses such as HSV1 and HAV-MBB, suggesting their relevance in antiviral drug development (Attaby, Elghandour, Ali, & Ibrahem, 2006).
Enzymatic Studies
- Yoo et al. (2008) investigated the in vitro metabolism of a dipeptidyl peptidase-4 inhibitor, which contains a 1,2,4-oxadiazole structure. Their study provides insights into the metabolic pathways and potential drug interactions of such compounds (Yoo, Chung, Lee, Lee, Kang, & Kim, 2008).
Properties
IUPAC Name |
2-(3-fluorophenyl)-1-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FN3O2/c15-12-3-1-2-10(6-12)7-13(19)18-5-4-11(8-18)14-16-9-20-17-14/h1-3,6,9,11H,4-5,7-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNAOHKOSCCTBLD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=NOC=N2)C(=O)CC3=CC(=CC=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.